Cas no 6104-35-4 (5-[(4-chloro-3,5-dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole)

• Product Name: 5-[(4-chloro-3,5-dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole
• CAS No: 6104-35-4
• MF: C₁₈H₁₇ClN₂O₃
• MW: 344.792183637619
• CID: 1624670
• PubChem ID: 2268315
• Update Time: 2025-04-21

5-[(4-chloro-3,5-dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-[(4-chloro-3,5-dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 5-[(4-chloro-3,5-dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-
• Oprea1_746519
• SR-01000482903
• CBMicro_011240
• STK117245
• BIM-0011511.P001
• SR-01000482903-1
• DTXSID60367464
• AKOS001640241
• CB14684
• 6104-35-4
• SMSF0014015

• Inchi： 1S/C18H17ClN2O3/c1-11-8-15(9-12(2)17(11)19)23-10-16-20-18(21-24-16)13-4-6-14(22-3)7-5-13/h4-9H,10H2,1-3H3
• InChI Key： MQRWBGKWZXVINK-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=CC=1C)OCC1=NC(C2C=CC(=CC=2)OC)=NO1

Computed Properties

• Exact Mass: 344.09291
• Monoisotopic Mass: 344.09277
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4
• XLogP3: 4.6

Experimental Properties

• Density: 1.243
• Boiling Point: 514.4°C at 760 mmHg
• Flash Point: 264.9°C
• Refractive Index: 1.575
• PSA: 57.38